N-methyl-N-(1-methyl-4-piperidinyl)-3-nitro-4-(1-piperidinyl)benzamide

• IUPAC Name: N-methyl-N-(1-methylpiperidin-4-yl)-3-nitro-4-piperidin-1-ylbenzamide
• InChI: InChI=1S/C19H28N4O3/c1-20-12-8-16(9-13-20)21(2)19(24)15-6-7-17(18(14-15)23(25)26)22-10-4-3-5-11-22/h6-7,14,16H,3-5,8-13H2,1-2H3
• InChI Key: ATRGVDCWSKRJFG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)C(=O)C2=CC(=C(C=C2)N3CCCCC3)[N+](=O)[O-]
• Molecular Formula: C19H28N4O3
• Molecular Weight: 360.5 g/mol

Description

N-methyl-N-(1-methyl-4-piperidinyl)-3-nitro-4-(1-piperidinyl)benzamide, also known as MNPA, is a chemical compound that has been of interest in scientific research due to its potential therapeutic applications. MNPA is a member of the benzamide family of compounds and has been found to have a unique mechanism of action that makes it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N-methyl-N-(1-methyl-4-piperidinyl)-3-nitro-4-(1-piperidinyl)benzamide is not fully understood, but it is thought to involve its interaction with the dopamine system in the brain. This compound has been found to block the uptake of dopamine in the brain, which may be responsible for its ability to block the reinforcing effects of drugs of abuse. This compound has also been found to increase levels of dopamine in certain areas of the brain, which may be responsible for its potential as a treatment for depression and anxiety.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects in animal models. It has been found to increase levels of dopamine and other neurotransmitters in the brain, which may be responsible for its potential as a treatment for depression and anxiety. This compound has also been found to block the reinforcing effects of drugs of abuse, suggesting that it may be a promising candidate for the treatment of addiction.

Advantages and Limitations for Lab Experiments

One advantage of N-methyl-N-(1-methyl-4-piperidinyl)-3-nitro-4-(1-piperidinyl)benzamide for lab experiments is that it has been found to be relatively stable and easy to handle. It has also been found to have a high affinity for the dopamine transporter, which makes it a useful tool for studying the dopamine system in the brain. One limitation of this compound is that it has not been extensively studied in humans, so its safety and efficacy in humans are not yet known.

Future Directions

There are a number of future directions for research on N-methyl-N-(1-methyl-4-piperidinyl)-3-nitro-4-(1-piperidinyl)benzamide. One area of interest is its potential as a treatment for addiction. Further studies are needed to determine its safety and efficacy in humans, as well as its potential for use in combination with other treatments. Another area of interest is its potential as a treatment for depression and anxiety. Further studies are needed to determine the optimal dosage and duration of treatment, as well as its potential for use in combination with other treatments. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential for use in other areas of research.

Scientific Research Applications

N-methyl-N-(1-methyl-4-piperidinyl)-3-nitro-4-(1-piperidinyl)benzamide has been studied for its potential therapeutic applications in a variety of areas. One area of interest is its potential as a treatment for addiction. This compound has been found to block the reinforcing effects of drugs such as cocaine and nicotine in animal models, suggesting that it may be a promising candidate for the treatment of addiction. This compound has also been studied for its potential as a treatment for depression and anxiety, as it has been found to increase levels of certain neurotransmitters in the brain that are associated with these conditions.